![molecular formula C4H7NO4S B2762054 Isothiazolidine-3-carboxylic acid 1,1-dioxide CAS No. 1146957-01-8](/img/structure/B2762054.png)
Isothiazolidine-3-carboxylic acid 1,1-dioxide
Overview
Description
Isothiazolidine-3-carboxylic acid 1,1-dioxide (ITCDO) is a cyclic compound. It has a molecular formula of C4H7NO4S and a molecular weight of 165.16 . It has attracted interest in scientific research due to its diverse range of applications.
Molecular Structure Analysis
The molecular structure of Isothiazolidine-3-carboxylic acid 1,1-dioxide is represented by the formula C4H7NO4S . The SMILES string representation is O=C(OC)C(CC1)NS1(=O)=O .Chemical Reactions Analysis
Isothiazolidine-3-carboxylic acid 1,1-dioxide is involved in fast reaction kinetics with 1,2-aminothiols and aldehydes under physiological conditions . This reaction yields a thiazolidine product that remains stable and does not require any catalyst . This type of bioorthogonal reaction offers potential for the coupling of biomolecules in an efficient and biocompatible manner .Physical And Chemical Properties Analysis
Isothiazolidine-3-carboxylic acid 1,1-dioxide is a solid substance . Its molecular weight is 165.17 and its molecular formula is C4H7NO4S .Scientific Research Applications
- Bioisosteres : Isothiazolidine-3-carboxylic acid 1,1-dioxide (ITCDO) serves as a sulfonamide-containing bioisostere. Researchers explore its potential as a replacement for pyroglutamic acid (pGlu), a known pharmacological template. By incorporating ITCDO into drug molecules, they aim to enhance bioactivity and optimize pharmacokinetic properties .
- ITCDO exhibits antioxidant activity. Researchers investigate its ability to scavenge free radicals and protect cells from oxidative stress. Understanding its mechanisms of action can lead to novel antioxidant therapies.
- ITCDO can coordinate with metal ions. Scientists explore its role as a ligand in metal complexes. These complexes may find applications in catalysis, such as asymmetric synthesis or oxidation reactions .
- ITCDO-containing polymers are of interest. Researchers study their synthesis and properties. These polymers may have applications in drug delivery, tissue engineering, or responsive materials .
- ITCDO-based materials exhibit photocatalytic properties. Researchers investigate their use in water purification, organic transformations, and photodynamic therapy for cancer. The compound’s unique structure allows for efficient energy transfer and photochemical reactions .
- Enzyme Inhibition : Researchers study ITCDO’s interaction with enzymes. It may act as an enzyme inhibitor, impacting various biological processes .
Medicinal Chemistry and Drug Development
Antioxidant Properties
Metal Coordination and Catalysis
Polymer Science
Photocatalysis and Photodynamic Therapy
Biological Applications
Safety and Hazards
The compound is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3) . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
1,1-dioxo-1,2-thiazolidine-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO4S/c6-4(7)3-1-2-10(8,9)5-3/h3,5H,1-2H2,(H,6,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKMPIUWDWKULKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)NC1C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1146957-01-8 | |
Record name | 1,1-dioxo-1,2-thiazolidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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